Cas no 54010-71-8 (Robison Ester Monosodium Salt)

• Product Name: Robison Ester Monosodium Salt
• CAS No: 54010-71-8
• MF: C₆H₁₂NaO₉P
• MW: 282.117614746094
• MDL: MFCD00136039
• CID: 56512
• PubChem ID: 24895324
• Update Time: 2026-05-14

Robison Ester Monosodium Salt Chemical and Physical Properties

Names and Identifiers

• Sodium (2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl hydrogenphosphate
• D-Glucose6-phosphate Sodium sslt
• D-Glucose 6-phosphate sodium salt
• Robison ester monosodium salt
• D(+)-Glucopyranose 6-phosphate sodium salt G-6-P Na Robison ester
• G-6-P-Na
• sodium glucose 6-phosphate
• D-GLUCOSE-6-PHOSPHATE MONOSODIUM SALT
• d-Glucose, 6-(dihydrogen phosphate), monosodium salt
• BIG5011
• Sodium 6-O-(hydroxyphosphinato)hexose
• AK117719
• AX8150480
• ST24049174
• D-Glucose 6-phosphoric acid hydrogen sodium salt
• sod
• Robison Ester Monosodium Salt

• MDL： MFCD00136039
• Inchi： 1S/C6H13O9P.Na/c7-1-3(8)5(10)6(11)4(9)2-15-16(12,13)14;/h1,3-6,8-11H,2H2,(H2,12,13,14);/q;+1/p-1/t3-,4+,5+,6+;/m0./s1
• InChI Key： OBHLNVXMRZXIII-BTVCFUMJSA-M
• SMILES： P(=O)(O[H])([O-])OC([H])([H])[C@]([H])([C@]([H])([C@@]([H])([C@]([H])(C([H])=O)O[H])O[H])O[H])O[H].[Na+]

Computed Properties

• Exact Mass: 282.01200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 274
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 168
• Surface Charge: 0
• Tautomer Count: 10

Experimental Properties

• Color/Form: crystal
• Melting Point: 204 ºC
• Solubility: H2O: 50 mg/mL, clear, colorless to very faintly yellow
• PSA: 169.55000
• LogP: -2.66620
• Solubility: Soluble in water

Robison Ester Monosodium Salt Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on Robison Ester Monosodium Salt

Recent Advances in the Study of Robison Ester Monosodium Salt (CAS: 54010-71-8)

Robison Ester Monosodium Salt (CAS: 54010-71-8), a derivative of glucose-6-phosphate, has garnered significant attention in recent biochemical and pharmaceutical research due to its pivotal role in metabolic pathways. This compound, often referred to as Robison Ester, serves as a critical intermediate in the pentose phosphate pathway (PPP), which is essential for nucleotide synthesis and cellular redox balance. Recent studies have explored its potential applications in metabolic disorder treatments, cancer therapy, and as a biochemical tool in enzymatic assays.

In a 2023 study published in the Journal of Biological Chemistry, researchers investigated the structural and functional properties of Robison Ester Monosodium Salt using advanced NMR spectroscopy and X-ray crystallography. The study revealed novel insights into its binding affinity with key enzymes like glucose-6-phosphate dehydrogenase (G6PD), highlighting its potential as a modulator in metabolic diseases such as G6PD deficiency. The findings underscore the compound's versatility in both therapeutic and diagnostic contexts.

Another groundbreaking research effort, detailed in Nature Chemical Biology, focused on the synthetic applications of Robison Ester Monosodium Salt. The team developed a scalable synthesis method using enzymatic catalysis, which significantly improved yield and purity compared to traditional chemical synthesis. This advancement is expected to facilitate broader use of the compound in industrial and research settings, particularly in the production of nucleotide analogs and other high-value biochemicals.

Recent clinical trials have also explored the therapeutic potential of Robison Ester Monosodium Salt in oncology. A 2024 pilot study demonstrated its efficacy in enhancing the sensitivity of cancer cells to chemotherapy by modulating intracellular NADPH levels. This approach, which targets the PPP, offers a promising strategy to overcome drug resistance in tumors, particularly in hematological malignancies.

In summary, the latest research on Robison Ester Monosodium Salt (CAS: 54010-71-8) highlights its multifaceted roles in biochemistry and medicine. From its structural characterization to its therapeutic applications, this compound continues to be a focal point of innovation. Future studies are expected to delve deeper into its mechanistic pathways and expand its clinical utility, solidifying its importance in the field of chemical biology and pharmaceutical sciences.